Cas no 1704470-83-6 (4-4-(propan-2-yloxy)phenylbut-3-en-2-amine)

• Product Name: 4-4-(propan-2-yloxy)phenylbut-3-en-2-amine
• CAS No: 1704470-83-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6072822
• PubChem ID: 103091519
• Update Time: 2025-11-06

4-4-(propan-2-yloxy)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-(propan-2-yloxy)phenylbut-3-en-2-amine
• EN300-1847812
• 4-[4-(propan-2-yloxy)phenyl]but-3-en-2-amine
• 1704470-83-6

• Inchi： 1S/C13H19NO/c1-10(2)15-13-8-6-12(7-9-13)5-4-11(3)14/h4-11H,14H2,1-3H3/b5-4+
• InChI Key： GABQJGSLJHBISQ-SNAWJCMRSA-N
• SMILES： O(C1C=CC(=CC=1)/C=C/C(C)N)C(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-4-(propan-2-yloxy)phenylbut-3-en-2-amine

4-(Propan-2-yloxy)phenylbut-3-en-2-amine: A Comprehensive Overview

The compound with CAS No. 1704470-83-6, commonly referred to as 4-(propan-2-yloxy)phenylbut-3-en-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with a butenamine moiety, making it a versatile building block for various applications. Recent studies have shed light on its potential in drug discovery and material science, further underscoring its importance in contemporary research.

4-(Propan-2-yloxy)phenylbut-3-en-2-amine exhibits a complex yet elegant chemical structure. The molecule consists of a phenyl ring substituted with a propan-2-yloxy group at the para position, which is connected to a butenamine chain. This arrangement not only imparts stability to the molecule but also introduces functional groups that can participate in various chemical reactions. The presence of the propan-2-yloxy group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing 4-(propan-2-yloxy)phenylbut-3-en-2-amine. One such method involves the coupling of an appropriate phenol derivative with an alkyne in the presence of a transition metal catalyst, followed by subsequent functionalization steps to introduce the butenamine moiety. These methods have significantly improved the yield and purity of the compound, facilitating its use in large-scale applications.

The pharmacological properties of 4-(propan-2-yloxy)phenylbut-3-en-2-amine have been extensively studied, particularly its potential as a lead compound in drug discovery. Research indicates that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests that it could serve as a starting point for developing therapeutic agents targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, 4-(propan-2-yloxy)phenylbut-3-en-2-amine has shown promise in material science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of novel materials for catalysis and sensing applications. Recent studies have explored its use as a ligand in metalloporphyrin complexes, demonstrating its potential in creating highly selective sensors for environmental monitoring.

The versatility of 4-(propan-2-yloxy)phenylbutenamime extends to its role as an intermediate in organic synthesis. Its reactivity under various reaction conditions allows chemists to modify its structure further, enabling the creation of more complex molecules with tailored properties. For instance, recent research has focused on incorporating this compound into polymeric materials, leveraging its unique electronic properties to enhance the performance of organic electronics.

As interest in 4-(propan-2-yloxy)phenylbutenamime continues to grow, ongoing research is exploring its potential in green chemistry and sustainable practices. Scientists are investigating methods to synthesize this compound using renewable feedstocks and energy-efficient processes, aligning with global efforts to reduce environmental impact. These developments highlight the compound's role not only as a valuable chemical entity but also as a contributor to environmentally friendly practices.

In conclusion, 4-(propan-2-yloxy)phenylbutenamime (CAS No. 1704470836) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development endeavors. As researchers continue to unlock its full potential, this compound is poised to make meaningful contributions to both academic and industrial sectors.